Cas no 1821494-08-9 (3-(aminomethyl)-N,N-dimethylcyclobutan-1-amine)

• Product Name: 3-(aminomethyl)-N,N-dimethylcyclobutan-1-amine
• CAS No: 1821494-08-9
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• MDL: MFCD24530892
• CID: 5245699
• PubChem ID: 115011180
• Update Time: 2026-03-08

3-(aminomethyl)-N,N-dimethylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-N,N-dimethylcyclobutan-1-amine

• MDL： MFCD24530892
• Inchi： 1S/C7H16N2/c1-9(2)7-3-6(4-7)5-8/h6-7H,3-5,8H2,1-2H3
• InChI Key： SKFBUDMRUFCRQW-UHFFFAOYSA-N
• SMILES： C1(N(C)C)CC(CN)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-(aminomethyl)-N,N-dimethylcyclobutan-1-amine

Comprehensive Guide to 3-(Aminomethyl)-N,N-dimethylcyclobutan-1-amine (CAS 1821494-08-9): Properties, Applications, and Market Insights

3-(Aminomethyl)-N,N-dimethylcyclobutan-1-amine (CAS 1821494-08-9) is a specialized cyclobutane derivative with a unique structural framework that combines an aminomethyl group and a dimethylamino moiety. This compound has garnered significant attention in pharmaceutical and material science research due to its potential as a versatile building block for drug discovery and polymer chemistry. The cyclobutane ring in its structure offers interesting steric and electronic properties, making it valuable for designing molecules with specific biological activities or material characteristics.

Recent studies highlight the growing interest in small-ring amine compounds like 3-(aminomethyl)-N,N-dimethylcyclobutan-1-amine for their applications in developing new therapeutic agents. Researchers are particularly focused on its potential as a pharmacophore in central nervous system (CNS) drugs, given the structural similarity to known bioactive amines. The compound's balanced lipophilicity and hydrogen bonding capacity make it attractive for medicinal chemistry applications, especially in the design of blood-brain barrier permeable molecules.

From a synthetic chemistry perspective, CAS 1821494-08-9 serves as an important intermediate in organic synthesis. Its dual functional groups allow for diverse chemical modifications, enabling the creation of various derivatives with tailored properties. The aminomethyl group can participate in condensation reactions, while the tertiary amine can act as a ligand or catalyst in certain transformations. This versatility has led to increased demand from contract research organizations (CROs) and pharmaceutical companies engaged in fragment-based drug discovery programs.

The material science applications of 3-(aminomethyl)-N,N-dimethylcyclobutan-1-amine are equally promising. Its incorporation into polymeric systems can influence mechanical properties and thermal stability. Researchers are exploring its use in creating advanced epoxy resins and polyurethane formulations, where the rigid cyclobutane structure can enhance material performance. These developments align with current industry trends toward high-performance specialty chemicals for electronics, coatings, and adhesives applications.

Market analysis indicates steady growth in demand for specialty amine compounds like 3-(aminomethyl)-N,N-dimethylcyclobutan-1-amine. The global market for pharmaceutical intermediates is projected to expand significantly, driven by increased R&D investment in novel drug development. Furthermore, the compound's potential in green chemistry applications has attracted attention from manufacturers seeking sustainable chemical solutions. Several suppliers now offer CAS 1821494-08-9 in research quantities, with purity levels ranging from 95% to 99% for different application needs.

Quality control and characterization of 3-(aminomethyl)-N,N-dimethylcyclobutan-1-amine typically involve advanced analytical techniques. HPLC analysis, mass spectrometry, and NMR spectroscopy are commonly employed to verify purity and structural integrity. Storage recommendations generally suggest keeping the compound in a cool, dry environment under inert atmosphere to maintain stability. Proper handling procedures should always be followed, including the use of appropriate personal protective equipment when working with this chemical.

Recent patent literature reveals growing intellectual property activity surrounding cyclobutane-containing compounds and their derivatives. 3-(Aminomethyl)-N,N-dimethylcyclobutan-1-amine appears in several patent applications as a key intermediate for various therapeutic agents, particularly in neurological and anti-inflammatory indications. This patent landscape suggests continued commercial interest and potential for future development of this specialty chemical.

For researchers considering 3-(aminomethyl)-N,N-dimethylcyclobutan-1-amine for their projects, several factors should be evaluated. The compound's solubility profile varies across different solvents, with good solubility in polar organic solvents like methanol and DMSO. Its stability under various conditions should be confirmed for specific applications. Additionally, the availability of custom synthesis services for scaled-up production or derivative preparation may be important considerations for industrial applications.

Looking ahead, the scientific community anticipates expanded applications for CAS 1821494-08-9 in emerging fields such as bioconjugation chemistry and smart materials. Its structural features make it a candidate for developing stimuli-responsive systems and molecular probes. As synthetic methodologies continue to advance, particularly in catalyzed cycloaddition reactions, access to functionalized cyclobutanes like this compound is expected to become more efficient, potentially lowering production costs and increasing availability.

In conclusion, 3-(aminomethyl)-N,N-dimethylcyclobutan-1-amine (CAS 1821494-08-9) represents an important chemical building block with diverse applications across multiple scientific disciplines. Its unique structural characteristics offer numerous possibilities for innovation in pharmaceutical development and material science. As research into small-ring nitrogen compounds progresses, this compound is likely to play an increasingly significant role in the development of next-generation specialty chemicals and therapeutic agents.